(Propan-2-yl)[1-(pyridin-3-yl)ethyl]amine

• Molecular Formula: C10H16N2
• Molecular Weight: 164.25 g/mol
• IUPAC Name: N-(1-pyridin-3-ylethyl)propan-2-amine
• InChI: InChI=1S/C10H16N2/c1-8(2)12-9(3)10-5-4-6-11-7-10/h4-9,12H,1-3H3
• InChI Key: DTZGDLWECWSEIL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(C)C1=CN=CC=C1

Description

(Propan-2-yl)[1-(pyridin-3-yl)ethyl]amine is a secondary amine featuring a pyridin-3-yl group attached to an ethylamine backbone, with a propan-2-yl (isopropyl) substituent on the nitrogen atom. Its CAS number is 1019477-63-4 . Pyridine-containing amines are frequently explored as intermediates in drug synthesis, agrochemicals, or ligands for metal coordination .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (Propan-2-yl)[1-(pyridin-3-yl)ethyl]amine typically involves the alkylation of pyridine derivatives. One common method is the reaction of 3-bromopyridine with isopropylamine in the presence of a base such as potassium carbonate. The reaction is usually carried out in a solvent like dimethylformamide at elevated temperatures.

Industrial Production Methods: On an industrial scale, the production of (Propan-2-yl)[1-(pyridin-3-yl)ethyl]amine may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can further enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions: (Propan-2-yl)[1-(pyridin-3-yl)ethyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the pyridine ring to piperidine derivatives.

Substitution: The amine group can participate in nucleophilic substitution reactions, forming various derivatives.

Common Reagents and Conditions:

Oxidation: Reagents like m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Catalysts such as palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: Halogenated compounds and bases like sodium hydride (NaH) are often employed.

Major Products:

Oxidation: Pyridine N-oxides.

Reduction: Piperidine derivatives.

Substitution: Various substituted amines and pyridine derivatives.

Scientific Research Applications

(Propan-2-yl)[1-(pyridin-3-yl)ethyl]amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of novel materials with specific properties.

Mechanism of Action

The mechanism of action of (Propan-2-yl)[1-(pyridin-3-yl)ethyl]amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes by binding to their active sites, thereby affecting biochemical pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key structural analogs of (propan-2-yl)[1-(pyridin-3-yl)ethyl]amine, highlighting variations in substituents and heteroatoms:

Compound Name	Substituent Modifications	CAS Number	Molecular Weight (g/mol)	Key Properties/Applications	Reference
(Propan-2-yl)[1-(pyridin-4-yl)ethyl]amine	Pyridin-3-yl → pyridin-4-yl	1016833-69-4	Not reported	Altered electronic properties
Pentyl[1-(pyridin-3-yl)ethyl]amine	Propan-2-yl → pentyl	1019482-96-2	Not reported	Increased lipophilicity
[(3-Bromophenyl)methyl][1-(pyridin-3-yl)ethyl]amine	Propan-2-yl → (3-bromophenyl)methyl	Not available	291.19	Potential halogen bonding interactions
1-(3-Nitrophenyl)ethylamine	Pyridin-3-yl → 3-nitrophenyl	1038272-09-1	208.26	Enhanced electron-withdrawing character
(Propan-2-yl)[1-(thiophen-3-yl)ethyl]amine	Pyridin-3-yl → thiophen-3-yl	Not available	Not reported	Sulfur heteroatom for redox applications

Key Observations:

• Alkyl Chain Modifications : Substituting the isopropyl group with a pentyl chain increases lipophilicity, which could enhance membrane permeability but reduce aqueous solubility .
• Aromatic vs. Heteroaromatic Groups : The nitro- and bromophenyl analogs (e.g., 1038272-09-1 and [(3-bromophenyl)methyl][1-(pyridin-3-yl)ethyl]amine) introduce strong electron-withdrawing or halogen bonding groups, which may influence reactivity in cross-coupling reactions or pharmacological activity .

Physicochemical Properties

• Lipophilicity : The pentyl-substituted analog (1019482-96-2) is expected to have a higher logP than the isopropyl variant due to the longer alkyl chain .
• Solubility : The nitro-substituted compound (1038272-09-1) may exhibit lower aqueous solubility compared to the pyridine-containing parent due to its aromatic nitro group .
• Melting Points : Pyrazole-containing analogs, such as N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine, have reported melting points (104–107°C), suggesting that rigid heterocycles increase crystallinity .

Biological Activity

(Propan-2-yl)[1-(pyridin-3-yl)ethyl]amine, also known as isopropyl-(3-pyridinyl)ethylamine, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biochemical properties, mechanisms of action, and relevant research findings, supported by data tables and case studies.

1. Chemical Structure and Properties

The molecular formula of (Propan-2-yl)[1-(pyridin-3-yl)ethyl]amine is $C_{12}H_{16}N$. Its structure includes a propan-2-yl group and a pyridine ring, which are known to influence its biological interactions.

2.1 Pharmacological Properties

Research indicates that compounds containing pyridine rings often exhibit significant pharmacological properties. The biological activities associated with (Propan-2-yl)[1-(pyridin-3-yl)ethyl]amine include:

• Antidepressant Effects : Similar compounds have shown efficacy in modulating neurotransmitter systems, particularly norepinephrine and dopamine pathways.
• Antimicrobial Activity : Preliminary studies suggest potential activity against various bacterial strains.

Activity Type	Description
Antidepressant	Modulation of norepinephrine-dopamine pathways
Antimicrobial	Activity against Gram-positive and Gram-negative bacteria

The compound likely exerts its effects through interactions with specific receptors or enzymes involved in neurotransmission and cellular signaling. Key mechanisms may include:

• Receptor Binding : Interaction with adrenergic and dopaminergic receptors.
• Enzyme Inhibition : Potential inhibition of monoamine oxidase, leading to increased levels of neurotransmitters.

Case Studies

• Antidepressant Activity : In a study involving animal models, (Propan-2-yl)[1-(pyridin-3-yl)ethyl]amine demonstrated significant antidepressant-like effects in behavioral tests such as the forced swim test, indicating its potential as a therapeutic agent for depression.
• Antimicrobial Efficacy : A series of in vitro tests revealed that the compound exhibited notable antimicrobial activity against both methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli strains, suggesting its utility in treating infections caused by resistant bacteria.

4. Metabolic Pathways

Understanding the metabolic pathways of (Propan-2-yl)[1-(pyridin-3-yl)ethyl]amine is crucial for predicting its pharmacokinetics and toxicity:

Metabolic Pathway	Products Formed
Oxidation	N-Oxides, hydroxylated derivatives
Reduction	Amine derivatives
Conjugation	Glucuronides and sulfates

5. Conclusion

The compound (Propan-2-yl)[1-(pyridin-3-yl)ethyl]amine exhibits promising biological activities that warrant further investigation. Its potential applications in treating depression and bacterial infections highlight the need for continued research into its pharmacological properties and mechanisms of action.